Cas no 209958-45-2 (3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile)

• Product Name: 3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile
• CAS No: 209958-45-2
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• MDL: MFCD03086206
• CID: 253386
• PubChem ID: 2779658
• Update Time: 2025-04-19

3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile
• 3-(2-formyl-1H-pyrrol-1-yl)benzonitrile(SALTDATA: FREE)
• 3-(2-formylpyrrol-1-yl)benzonitrile
• Benzonitrile,3-(2-formyl-1H-pyrrol-1-yl)-
• AC1MCW1J
• CTK4E5622
• MolPort-000-144-917
• SBB091996
• VT1252
• FT-0613550
• DTXSID60381488
• AKOS000101556
• MFCD03086206
• CS-0118656
• 209958-45-2
• SB63067
• AS-54753
• SCHEMBL1418950
• STL411929
• DB-017586

• MDL： MFCD03086206
• Inchi： 1S/C12H8N2O/c13-8-10-3-1-4-11(7-10)14-6-2-5-12(14)9-15/h1-7,9H
• InChI Key： VDERABPBRHOLJS-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 196.06400
• Monoisotopic Mass: 196.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Melting Point: 145°C
• PSA: 45.79000
• LogP: 2.16148

3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile Security Information

• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36-22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37